Cas no 2138060-17-8 (3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine)

• Product Name: 3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine
• CAS No: 2138060-17-8
• MF: C₁₁H₁₇BrN₂S
• MW: 289.235080480576
• CID: 5973910
• PubChem ID: 165498040
• Update Time: 2025-05-21

3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157856
• 3-[(5-bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine
• 2138060-17-8
• 3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine

• Inchi： 1S/C11H17BrN2S/c1-7-2-3-9(13)4-8(7)5-11-14-6-10(12)15-11/h6-9H,2-5,13H2,1H3
• InChI Key： HEGZGHFFBRINIW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC2CC(CCC2C)N)S1

Computed Properties

• Exact Mass: 288.02958g/mol
• Monoisotopic Mass: 288.02958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine

3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine: A Comprehensive Overview

The compound with CAS No 2138060-17-8, known as 3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 5-bromo-thiazole moiety with a cyclohexane ring system. The presence of the thiazole ring introduces interesting electronic properties, while the cyclohexane ring provides structural stability and potential for further functionalization.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery. The thiazole group is well-known for its biological activity, often exhibiting anti-inflammatory, antitumor, and antimicrobial properties. In this compound, the bromine atom at position 5 of the thiazole ring further enhances its reactivity and selectivity in biochemical environments. This makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of 3-[(5-Bromo-1,3-thiazol-2-yl)methyl]-4-methylcyclohexan-1-amine involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the preparation of the thiazole ring via a condensation reaction between an amine and a thioamide derivative, followed by bromination at position 5. The cyclohexane ring is then introduced through a nucleophilic substitution reaction, with careful control over stereochemistry to ensure the desired configuration.

One of the most exciting aspects of this compound is its versatility in biological systems. Researchers have demonstrated that it can act as both a substrate and a catalyst in certain enzymatic reactions. For instance, studies have shown that it can inhibit the activity of certain kinases involved in cancer progression. This dual functionality underscores its potential as a lead compound in drug design.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and moderate bioavailability. These characteristics are crucial for its potential use as an orally administered drug. Additionally, preliminary toxicity studies indicate that it has a relatively low toxicity profile compared to other compounds in its class.

The application of 3-(5-bromo-thiazolyl)methyl-cyclohexanamine extends beyond pharmaceuticals. It has also been explored as a precursor for advanced materials science applications. For example, its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis or as a building block for nanomaterials.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Furthermore, efforts are being made to explore its efficacy in treating other diseases such as neurodegenerative disorders and autoimmune conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, 3-(5-bromo-thiazolyl)methyl-cyclohexanamine represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a key player in future research and development endeavors.